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Compound of Interest

Compound Name: Arochlor 1232

CAS No.: 11141-16-5

Cat. No.: B1148551

Get Quote

Aroclor 1232 is a commercial mixture of polychlorinated biphenyls (PCBs) notable for its

relatively low degree of chlorination. Historically utilized for its thermal stability and dielectric

properties in industrial applications such as plasticizers and electronic equipment, its

environmental legacy is of significant concern.[1] This guide provides a detailed examination of

the physicochemical properties, transport mechanisms, and degradation pathways that govern

the environmental behavior of Aroclor 1232.

Comprising approximately 32% chlorine by weight, Aroclor 1232 is predominantly a mixture of

mono-, di-, and trichlorobiphenyls.[2] This composition distinguishes it from more heavily

chlorinated Aroclors and is a primary determinant of its environmental signature. The lower

chlorine content generally imparts greater volatility and susceptibility to biodegradation

compared to its more highly chlorinated counterparts, yet the inherent stability of the biphenyl

structure ensures its persistence in the environment. Understanding the interplay of these

characteristics is critical for predicting its distribution, longevity, and potential for ecological

exposure.
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Section 1: Core Physicochemical Properties and
Partitioning Behavior
The environmental distribution of Aroclor 1232 is fundamentally controlled by its physical and

chemical properties, which dictate how its constituent congeners partition between air, water,

soil, sediment, and biota. As a mixture, these properties represent an average of its

components. The key parameters are summarized below.

Data Presentation: Physicochemical Properties of
Aroclor 1232
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Property Value
Significance in
Environmental Fate &
Transport

CAS Number 11141-16-5
Unique identifier for the

chemical mixture.

Average Molecular Weight 232.2 g/mol
Influences physical properties

like density and diffusion rates.

Physical State Oily Liquid

Affects handling, release

scenarios, and interaction with

environmental media.

Boiling Point 290–325 °C (554–617 °F)[1]

High boiling point contributes

to persistence, but lower

chlorinated congeners are

semi-volatile.

Vapor Pressure (@ 25 °C) 4.06 x 10⁻³ mm Hg[1]

Governs the rate of

volatilization from soil and

water surfaces into the

atmosphere.

Water Solubility (@ 25 °C) 0.45 mg/L[1]

Low solubility drives

partitioning from the aqueous

phase to sediments and

organic matter.

Log Octanol-Water Partition

Coefficient (Log Kₒw)
5.1[1]

High value indicates strong

lipophilicity and a high

potential for bioaccumulation in

fatty tissues.

Soil Organic Carbon-Water

Partition Coefficient (Kₒc)
8,397 L/kg[3]

A high Kₒc signifies strong

adsorption to organic matter in

soil and sediment, limiting

mobility in groundwater.

Causality Behind Partitioning Choices
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Hydrophobicity (Low Water Solubility & High Kₒw): The defining characteristic of Aroclor

1232, like all PCBs, is its hydrophobicity. The high Log Kₒw of 5.1 indicates that its

congeners are over 100,000 times more soluble in octanol (a surrogate for organic carbon

and lipids) than in water.[1] This property is the primary driver for its strong partitioning from

the water column into organic-rich sediments and its tendency to accumulate in the fatty

tissues of organisms.[2]

Sorption to Solids (High Kₒc): The Soil Organic Carbon-Water Partition Coefficient (Kₒc)

quantifies the tendency of a chemical to bind to organic matter in soil and sediment.[3][4]

With a high Kₒc value of 8,397 L/kg, Aroclor 1232 is strongly adsorbed, rendering it largely

immobile in soil with respect to aqueous leaching.[3][5] Consequently, contaminated soils

and sediments act as long-term environmental reservoirs for this compound.[2]

Volatilization Potential (Vapor Pressure & Henry's Law): Despite its high boiling point, Aroclor

1232 is classified as semi-volatile due to its measurable vapor pressure.[1] This allows its

less chlorinated congeners to volatilize from contaminated soil and water surfaces,

facilitating atmospheric transport.[2][6] This process is a key mechanism for the widespread,

low-level distribution of PCBs far from their original sources.

Section 2: Environmental Transport and Mobility
The transport of Aroclor 1232 is a multi-compartment process governed by the partitioning

properties discussed above. The primary pathways include atmospheric transport, movement

in aquatic systems, and limited mobility in soils.
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Caption: Environmental cycle of Aroclor 1232 transport and partitioning.

Atmospheric Transport: The semi-volatile nature of the lower-chlorinated congeners in

Aroclor 1232 allows for their slow but steady volatilization from contaminated surfaces.[2]

Once in the atmosphere, these compounds can exist in the vapor phase or adsorb to

particulate matter, enabling long-range transport before being redeposited onto land and

water via wet (rain, snow) and dry deposition.[6]

Aquatic Systems: In aquatic environments, the vast majority of Aroclor 1232 rapidly partitions

from the water column to suspended organic particles and settles into the sediment layer.[2]

Transport in the water column is therefore dominated by the movement of these

contaminated particles through currents and advection. Resuspension of sediments can re-

introduce the contaminants into the water column.
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Soil and Groundwater: Due to its very high Kₒc value, Aroclor 1232 is strongly bound to soil

organic matter.[5] This significantly limits its potential to leach into groundwater with

percolating water. The primary mode of transport from contaminated soils is via surface

runoff, where the PCBs are carried along with eroded soil particles, or through volatilization

into the atmosphere.[6]

Section 3: Environmental Fate and Degradation
Pathways
While persistent, Aroclor 1232 is not entirely inert. Its ultimate environmental fate is determined

by several degradation processes, with biodegradation being the most significant.

Biodegradation: This is the primary mechanism for the breakdown of Aroclor 1232 in the

environment. The process is highly dependent on the presence of specific microorganisms

and redox conditions.

Aerobic Degradation: In oxygen-rich environments (e.g., surface soils and sediments),

aerobic bacteria can degrade the less-chlorinated congeners characteristic of Aroclor

1232.[1][2][7] These bacteria utilize oxygenases to attack the biphenyl structure, leading to

ring cleavage and eventual mineralization to carbon dioxide, water, and chloride.

Anaerobic Degradation: In oxygen-depleted environments like deeper sediments,

anaerobic microorganisms degrade PCBs through a process called reductive

dechlorination.[1][7][8] In this process, chlorine atoms are removed from the biphenyl rings

and replaced with hydrogen. This is particularly effective for highly chlorinated PCBs.

While Aroclor 1232 is already less chlorinated, this process can further break down any

co-mingled, more chlorinated congeners, transforming them into simpler biphenyls that are

then more susceptible to aerobic degradation if they migrate to an aerobic zone.[1]

Photolysis: Direct degradation by sunlight (photolysis) can occur, particularly for PCBs

dissolved in surface waters or adsorbed to atmospheric particles. However, for a compound

like Aroclor 1232 that partitions strongly to soil and sediment, photolysis is a minor

degradation pathway as it is shielded from sunlight.

Hydrolysis: PCBs are chemically stable and highly resistant to hydrolysis (breakdown by

reaction with water) under typical environmental pH and temperature conditions. This
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pathway is considered insignificant in the overall environmental fate of Aroclor 1232.

Environmental Half-Life: A single half-life value for Aroclor 1232 is difficult to define due to its

nature as a mixture and the high variability of environmental conditions. However, studies on

lower-chlorinated congeners provide insight. Field studies of dichlorobiphenyls (a major

component of Aroclor 1232) in soil have reported half-lives of approximately 11 years, though

this can vary significantly based on soil type, temperature, and microbial activity.[9] In general,

the persistence of PCBs increases with the degree of chlorination.

Section 4: Bioaccumulation and Trophic Transfer
The high lipophilicity (Log Kₒw = 5.1) of Aroclor 1232 drives its accumulation in living

organisms.

Bioconcentration: Organisms can absorb the chemical directly from the surrounding

environment (e.g., water) into their tissues at a concentration higher than the source.

Bioaccumulation: This is the total uptake of the chemical from all sources, including food. As

organisms consume contaminated prey, the PCBs, being resistant to metabolic breakdown,

accumulate in their fatty tissues.

Biomagnification: At each successive level of the food chain, the concentration of PCBs

increases. This results in the highest concentrations occurring in top predators, including

birds of prey, marine mammals, and humans. The presence of persistent congeners within

the Aroclor 1232 mixture contributes to this risk.

Section 5: Standardized Methodologies for
Environmental Assessment
To accurately assess the fate and transport of Aroclor 1232, standardized experimental

protocols are essential. These methods provide the quantitative data needed for environmental

modeling and risk assessment.

Experimental Protocol 1: Determination of Soil/Sediment
Adsorption (Kₒc) via Batch Equilibrium (OECD 106)
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This protocol determines the extent to which Aroclor 1232 partitions between the aqueous

phase and the solid phase of a given soil or sediment.
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Caption: Workflow for Kₒc determination using the Batch Equilibrium method.

Step-by-Step Methodology:

Soil/Sediment Preparation: Obtain representative soil/sediment samples. Air-dry and sieve

them (e.g., <2 mm). Analyze subsamples for key properties, especially the fraction of organic

carbon (%OC), which is critical for normalizing the data.

Causality: The organic carbon content is the primary sorptive phase for hydrophobic

compounds like PCBs.[5] Normalizing to %OC allows for the comparison of sorption

potential across different soils.

Solution Preparation: Prepare a stock solution of Aroclor 1232 in a water-miscible solvent

(e.g., methanol). Prepare a background electrolyte solution (e.g., 0.01 M CaCl₂) to mimic

natural ionic strength and aid in phase separation.

Equilibration: In a series of centrifuge tubes, combine a known mass of soil with a known

volume of the electrolyte solution. Add varying, small amounts of the Aroclor 1232 stock

solution to create a range of initial aqueous concentrations. Include soil-free and

contaminant-free controls.

Causality: Using a range of concentrations allows for the development of a sorption

isotherm to confirm linear partitioning behavior within the tested range.

Agitation: Seal the tubes and place them on a laboratory shaker. Agitate at a constant

temperature for a predetermined time (e.g., 24-48 hours) sufficient to reach equilibrium

between the dissolved and sorbed phases.

Phase Separation: Centrifuge the tubes at high speed to pellet the solid material, leaving a

clear supernatant (the aqueous phase).

Analysis: Carefully remove an aliquot of the supernatant and extract it with an appropriate

organic solvent (e.g., hexane). Analyze the extract using a gas chromatograph with an

electron capture detector (GC-ECD) or mass spectrometer (GC-MS) to determine the

equilibrium aqueous concentration (Cₑ).
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Calculation:

Calculate the mass of sorbed PCB per mass of soil (Cₛ) by subtracting the mass

remaining in solution from the initial mass added.

Calculate the distribution coefficient (Kₑ) for each tube: Kₑ = Cₛ / Cₑ.

Calculate the final Kₒc by dividing the average Kₑ by the fraction of organic carbon (fₒc) of

the soil: Kₒc = Kₑ / fₒc.

Experimental Protocol 2: Aerobic Biodegradation in Soil
Microcosms (Adapted from OECD 307)
This protocol assesses the rate and extent of Aroclor 1232 degradation by native microbial

communities in an aerobic soil environment.

Step-by-Step Methodology:

Soil Collection and Characterization: Collect fresh, biologically active soil from a relevant

site. Characterize it for texture, pH, organic carbon content, and microbial biomass. Do not

air-dry, to preserve the microbial community.

Microcosm Setup: In multiple biometer flasks or similar vessels, place a known mass of the

soil (e.g., 50 g dry weight equivalent). Adjust the moisture content to an optimal level (e.g.,

50-60% of water holding capacity).

Causality: Controlled moisture and temperature are essential for maintaining optimal

microbial activity.

Contaminant Spiking: Prepare a solution of Aroclor 1232 in a volatile solvent (e.g., acetone).

Apply it evenly to the soil surface and mix thoroughly. Allow the solvent to evaporate

completely. The final concentration should be environmentally relevant and not toxic to the

microorganisms.

Incubation: Seal the flasks. If measuring mineralization, include a trap for CO₂ (e.g., a vial of

NaOH solution). Incubate the microcosms in the dark at a constant temperature (e.g., 20-25

°C). Periodically flush with fresh air to maintain aerobic conditions.
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Sampling: At predetermined time points (e.g., 0, 7, 14, 30, 60, 90 days), sacrificially sample

replicate flasks.

Causality: Sacrificial sampling prevents cross-contamination and changes in headspace

volume that would occur if sampling from the same microcosm repeatedly.

Extraction and Analysis: Extract the entire soil sample from each flask using an appropriate

solvent system (e.g., acetone/hexane) via a method like Soxhlet or accelerated solvent

extraction (ASE). Analyze the extract by GC-ECD or GC-MS to quantify the remaining

concentrations of the primary Aroclor 1232 congeners.

Data Analysis: Plot the concentration of Aroclor 1232 versus time. Fit the data to a kinetic

model (e.g., first-order decay) to calculate the degradation rate constant (k) and the

dissipation half-life (DT₅₀) in the soil.

Conclusion
The environmental fate and transport of Aroclor 1232 are dictated by a clear hierarchy of

physicochemical properties. Its profound hydrophobicity and high Kₒc value ensure that upon

release, it will primarily reside in soil and sediment, which act as long-term reservoirs.[2][5]

Mobility is limited, with the dominant transport pathways being physical erosion of

contaminated particles and the slow volatilization of its less-chlorinated congeners into the

atmosphere.[2][6] While highly persistent, Aroclor 1232 is not immutable. Aerobic

biodegradation presents a viable, albeit slow, pathway for the ultimate destruction of its primary

congeners in surface environments. The combination of these factors results in a contaminant

that is persistent and widespread, with a strong potential to bioaccumulate, necessitating

careful monitoring and risk assessment at contaminated sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/product/b1148551?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

